Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate
Brand Name: Vulcanchem
CAS No.: 194032-35-4
VCID: VC20897245
InChI: InChI=1S/C11H22N2O2/c1-9-8-13(7-5-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3
SMILES: CC1CN(CCCN1)C(=O)OC(C)(C)C
Molecular Formula: C11H22N2O2
Molecular Weight: 214.3 g/mol

Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate

CAS No.: 194032-35-4

Cat. No.: VC20897245

Molecular Formula: C11H22N2O2

Molecular Weight: 214.3 g/mol

* For research use only. Not for human or veterinary use.

Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate - 194032-35-4

Specification

CAS No. 194032-35-4
Molecular Formula C11H22N2O2
Molecular Weight 214.3 g/mol
IUPAC Name tert-butyl 3-methyl-1,4-diazepane-1-carboxylate
Standard InChI InChI=1S/C11H22N2O2/c1-9-8-13(7-5-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3
Standard InChI Key GDTFCUXOVITPHU-UHFFFAOYSA-N
SMILES CC1CN(CCCN1)C(=O)OC(C)(C)C
Canonical SMILES CC1CN(CCCN1)C(=O)OC(C)(C)C

Introduction

Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate is a chemical compound with the molecular formula C11H22N2O2. It is a derivative of diazepane, a seven-membered heterocyclic compound containing two nitrogen atoms. This compound plays a significant role in organic synthesis and serves as an intermediate in the preparation of various pharmaceuticals and biologically active molecules.

Enantiomers

This compound exists in two enantiomeric forms: (R)-tert-butyl and (S)-tert-butyl configurations, each with distinct CAS numbers—223644-10-8 for the R-form and 194032-32-1 for the S-form .

Synthesis Methods

The synthesis of Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate can be achieved through several methods:

Intramolecular Cyclization

One practical method involves intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available (S)- or (R)-2-amino-propanol derivatives .

Industrial Production

In industrial settings, production typically occurs on a multikilogram scale using specialized equipment like cation-exchange resins to ensure high yield and purity.

Applications in Research

Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate has diverse applications across various fields:

Chemistry

It serves as an intermediate in synthesizing complex organic molecules.

Biology

The compound is studied for its potential biological activities such as enzyme inhibition and receptor binding.

Medicine

It is crucial in developing pharmaceuticals targeting neurological conditions among others.

Biological Activities

Research highlights its role in developing anti-inflammatory agents by reducing markers like COX-2 and TNF-alpha. Additionally, it acts as an intermediate for Rho-Kinase inhibitors which are important for cardiovascular diseases management .

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